Cas no 57717-00-7 (3-Penten-2-one, 4-(butylamino)-)

• Product Name: 3-Penten-2-one, 4-(butylamino)-
• CAS No: 57717-00-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 344472
• PubChem ID: 12499862
• Update Time: 2025-04-19

3-Penten-2-one, 4-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-(butylamino)-
• 4-(butylamino)pent-3-en-2-one
• SCHEMBL11753268
• 57717-00-7
• DTXSID20500512

• Inchi： 1S/C9H17NO/c1-4-5-6-10-8(2)7-9(3)11/h7,10H,4-6H2,1-3H3
• InChI Key： RTMIIQLXVWJCJT-UHFFFAOYSA-N
• SMILES： O=C(C)C=C(C)NCCCC

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1